N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-2-(4-(isopropylthio)phenyl)acetamide

• IUPAC Name: N-[[3-(furan-3-yl)pyrazin-2-yl]methyl]-2-(4-propan-2-ylsulfanylphenyl)acetamide
• InChI: InChI=1S/C20H21N3O2S/c1-14(2)26-17-5-3-15(4-6-17)11-19(24)23-12-18-20(22-9-8-21-18)16-7-10-25-13-16/h3-10,13-14H,11-12H2,1-2H3,(H,23,24)
• InChI Key: YLKDOOVPLHDRCW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=C(C=C1)CC(=O)NCC2=NC=CN=C2C3=COC=C3
• Molecular Formula: C20H21N3O2S
• Molecular Weight: 367.5 g/mol

Description

N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-2-(4-(isopropylthio)phenyl)acetamide, also known as FPA-124, is a small-molecule inhibitor that has gained attention in the scientific community for its potential therapeutic applications. FPA-124 has been shown to have promising anti-inflammatory and anti-tumor properties, making it a focal point for scientific research.

Scientific Research Applications

Pyrolysis and Derivatives Synthesis

Research on the pyrolysis of N-acetylglucosamine has led to the identification of several nitrogen-containing compounds, including acetamidofurans and acetamidopyrones. These compounds are highlighted as unique indicators for the presence of chitin in biological or geochemical samples, suggesting a potential application in environmental science and biochemistry for tracing and studying chitin-related processes (Franich, Goodin, & Wilkins, 1984).

Coordination Complexes and Antioxidant Activity

The synthesis of novel Co(II) and Cu(II) coordination complexes from pyrazole-acetamide derivatives has been explored, with findings indicating significant antioxidant activity. This suggests potential applications in developing antioxidant agents, showcasing the role of complex chemical structures in enhancing biological properties (Chkirate et al., 2019).

Antimicrobial and Bioactive Compounds

Studies have also focused on the synthesis of new heterocyclic compounds incorporating sulfamoyl moiety suitable for use as antimicrobial agents. This research underscores the potential of complex acetamide derivatives in contributing to the development of new antimicrobial drugs, highlighting a crucial application in pharmaceuticals and medicine (Darwish et al., 2014).

Structural and Vibrational Investigation

Detailed structural and vibrational investigations on similar compounds, such as 2-phenyl-N-(pyrazin-2-yl)acetamide, have been conducted. These studies, which include XRD, FT-IR, NMR spectroscopies, and DFT calculations, provide foundational knowledge for understanding the physical and chemical properties of complex molecules. Such research is pivotal for the development of materials science, offering insights into the behavior and application of these compounds in various fields (Lukose et al., 2015).